Cas no 2228643-38-5 (2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid
• CAS No: 2228643-38-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6056591
• PubChem ID: 165690098
• Update Time: 2025-07-02

2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid
• EN300-1819412
• 2228643-38-5

• Inchi： 1S/C10H14N2O3/c1-6-4-12-7(5-11-6)10(2,3)8(13)9(14)15/h4-5,8,13H,1-3H3,(H,14,15)
• InChI Key： JELLBVUUCFPHRP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid

Introduction to 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid (CAS No. 2228643-38-5)

2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid, identified by the CAS number 2228643-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of hydroxyl, methyl, and pyrazinyl functional groups, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The name of this compound provides a detailed insight into its molecular structure. The hydroxy group at the second carbon position introduces polarity and hydrogen bonding capabilities, while the methyl groups at the third carbon enhance its lipophilicity. The 5-methylpyrazin-2-yl moiety at the third carbon is a key pharmacophore that contributes to its biological activity. This arrangement of functional groups makes 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid a versatile building block for designing novel therapeutic agents.

In recent years, there has been growing interest in pyrazine derivatives due to their potential as pharmacological agents. Studies have shown that compounds containing the pyrazine ring exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid may contribute to its unique biological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring its utility as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. For instance, modifications to the hydroxyl and methyl groups could alter the compound's solubility and metabolic stability, while changes to the pyrazinyl moiety might enhance its binding affinity to target receptors.

Recent advancements in computational chemistry have also facilitated the study of 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid. Molecular modeling techniques can predict how this compound interacts with biological targets, providing valuable insights into its potential therapeutic effects. These studies often involve virtual screening of large libraries of compounds to identify those with high binding affinity and selectivity. The structural features of 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid make it an attractive candidate for such screens, as its design incorporates known pharmacophores that are frequently associated with biological activity.

The synthesis of 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid presents both challenges and opportunities for chemists. While the presence of multiple functional groups requires careful control during synthesis to avoid unwanted side reactions, it also offers opportunities for creative synthetic strategies. Researchers have developed various methods for constructing the pyrazine ring and introducing the desired substituents. These include condensation reactions between hydrazines and ketones or aldehydes, followed by functional group transformations to achieve the final structure.

The chemical properties of this compound also make it useful in other areas beyond pharmaceuticals. For example, it can serve as a chiral building block in asymmetric synthesis, where enantiomerically pure compounds are synthesized from racemic starting materials. The presence of stereocenters in 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yl)butanoic acid allows for such applications, making it a valuable tool in synthetic organic chemistry.

In conclusion, 2-hydroxy-3-methyl-3-(5-methylpyrazin-2-yll)butanoic acid (CAS No. 2228643 - 38 - 5) is a fascinating compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and diverse biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development and synthetic chemistry.